Cas no 2228636-41-5 (1-(5-chloro-2-nitrophenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(5-chloro-2-nitrophenyl)cyclopropane-1-carbaldehyde
• CAS No: 2228636-41-5
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 6313955
• PubChem ID: 165883910
• Update Time: 2025-10-20

1-(5-chloro-2-nitrophenyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-nitrophenyl)cyclopropane-1-carbaldehyde
• EN300-1982483
• 2228636-41-5

• Inchi： 1S/C10H8ClNO3/c11-7-1-2-9(12(14)15)8(5-7)10(6-13)3-4-10/h1-2,5-6H,3-4H2
• InChI Key： UZFNHIDJKQEEHZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(C=O)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.0192708g/mol
• Monoisotopic Mass: 225.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.9Ų

Additional information on 1-(5-chloro-2-nitrophenyl)cyclopropane-1-carbaldehyde

Recent Advances in the Study of 1-(5-Chloro-2-nitrophenyl)cyclopropane-1-carbaldehyde (CAS: 2228636-41-5)

The compound 1-(5-chloro-2-nitrophenyl)cyclopropane-1-carbaldehyde (CAS: 2228636-41-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane-carbaldehyde scaffold and nitro-chloro substitution pattern, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of drug discovery and development.

One of the key areas of interest is the role of this compound as an intermediate in the synthesis of more complex bioactive molecules. Researchers have demonstrated its utility in the construction of heterocyclic frameworks, which are often found in pharmacologically active compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of novel kinase inhibitors, showcasing its versatility in medicinal chemistry.

In addition to its synthetic applications, 1-(5-chloro-2-nitrophenyl)cyclopropane-1-carbaldehyde has been investigated for its direct biological activities. Preliminary in vitro studies have indicated that this compound exhibits moderate inhibitory effects against certain inflammatory mediators, suggesting potential applications in the treatment of chronic inflammatory diseases. However, further in vivo studies are required to validate these findings and explore its therapeutic window.

The structural features of this compound, particularly the cyclopropane ring and the nitro group, have also been the subject of computational and experimental studies. Density functional theory (DFT) calculations have provided insights into its electronic properties and reactivity, which are crucial for understanding its behavior in biological systems. These studies have paved the way for the design of derivatives with enhanced pharmacological profiles.

Despite these advancements, challenges remain in the large-scale synthesis and stability of 1-(5-chloro-2-nitrophenyl)cyclopropane-1-carbaldehyde. Recent efforts have focused on optimizing reaction conditions to improve yield and purity, as reported in a 2024 patent application by a leading pharmaceutical company. These developments are expected to facilitate its broader adoption in drug discovery pipelines.

In conclusion, 1-(5-chloro-2-nitrophenyl)cyclopropane-1-carbaldehyde represents a valuable building block and a potential therapeutic agent in its own right. Ongoing research aims to further elucidate its mechanisms of action and expand its applications in chemical biology and medicine. The compound's unique structure and promising biological activities make it a compelling subject for future studies in the field.